Cas no 189813-45-4 (methyl(2E)-[2-(chloromethyl)phenyl](methoxyimino)acetate)

methyl(2E)-[2-(chloromethyl)phenyl](methoxyimino)acetate structure
189813-45-4 structure
Product Name:methyl(2E)-[2-(chloromethyl)phenyl](methoxyimino)acetate
CAS No:189813-45-4
MF:C11H12ClNO3
MW:241.670882225037
CID:2736428
Update Time:2023-08-06

methyl(2E)-[2-(chloromethyl)phenyl](methoxyimino)acetate Chemical and Physical Properties

Names and Identifiers

    • (E)-methyl 2-(2-(chloromethyl)phenyl)-2-(methoxyimino)acetate
    • Benzeneacetic acid, 2-(chloroMethyl)-alpha-(MethoxyiMino)-, Methyl ester,(alphaE)-
    • methyl(2E)-[2-(chloromethyl)phenyl](methoxyimino)acetate
    • methyl (2E)-2-[2-(chloromethyl)phenyl]-2-methoxyiminoacetate
    • 380M135
    • Methyl (2E)-(2-(chloromethyl)phenyl)(methoxyimino)acetate
    • methyl (E/Z)-2-(2-chloromethylphenyl)-2-methoximinoacetat
    • METHYL 2-(2-(CHLOROMETHYL)PHENYL)-2-(METHOXYIMINO)ACETATE
    • Inchi: 1S/C11H12ClNO3/c1-15-11(14)10(13-16-2)9-6-4-3-5-8(9)7-12/h3-6H,7H2,1-2H3/b13-10+
    • InChI Key: GMZGDMPLWXWBQJ-JLHYYAGUSA-N
    • SMILES: ClCC1C=CC=CC=1/C(/C(=O)OC)=N\OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 268
  • XLogP3: 2.6
  • Topological Polar Surface Area: 47.9
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